N-ethoxy-2-bromo-4-butyrolactam

• Molecular Formula: C6H10BrNO2
• Molecular Weight: 208.05 g/mol
• IUPAC Name: 3-bromo-1-ethoxypyrrolidin-2-one
• InChI: InChI=1S/C6H10BrNO2/c1-2-10-8-4-3-5(7)6(8)9/h5H,2-4H2,1H3
• InChI Key: HQIBXFRZPIGRPJ-UHFFFAOYSA-N
• Canonical SMILES: CCON1CCC(C1=O)Br

Description

N-ethoxy-2-bromo-4-butyrolactam is a useful research compound. Its molecular formula is C6H10BrNO2 and its molecular weight is 208.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

137 g of the above-obtained oil containing N-ethoxy-2,4-dibromobutyric acid amide were dissolved in 500 mL of benzene. To the resultant solution, 12 g of sodium hydride were gradually added while cooling the solution to 15° C. to 20° C. After the completion of the addition, ice was added to the resultant reaction solution to decompose excessive sodium hydride. The resultant solution was washed with a saturated saline, followed by drying the solution by magnesium sulfate. The solution was concentrated under a reduced pressure and purified by silica gel-acetone/benzene column chromatography to give 42 g (0.20 mol) of N-ethoxy-2-bromo-4-butyrolactam (with a yield of 37% from 2,4-dibromobutyric acid bromide).